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Compound of Interest

Compound Name: Sucralose 6-acetate

Cat. No.: B1311631

For Researchers, Scientists, and Drug Development Professionals

Core Compound Data

Sucralose 6-acetate is a key intermediate in the synthesis of the artificial sweetener sucralose.
This document provides an in-depth technical overview of its chemical properties, synthesis,
and biological interactions.

Property Value Source

CAS Number 105066-21-5 [2112]1[31141[5]

Molecular Formula C14H21CI3009 [1112113114]

Molecular Weight 439.7 g/mol [11[2]
TGS-6-acetate, 6-O-

Synonyms [1][3]
Acetylsucralose

Synthesis and Experimental Protocols

The synthesis of sucralose 6-acetate is a critical step in the manufacturing of sucralose.
Various methods have been developed to achieve this transformation, often focusing on the
selective acetylation of sucrose followed by chlorination.
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Synthesis of Sucrose-6-Acetate

A common initial step involves the selective protection of the C6 hydroxyl group of sucrose as
an acetate ester. One documented method involves the following steps:

e Sucrose is dissolved in an anhydrous solvent such as dimethylformamide (DMF).

o Trimethyl orthoacetate is added dropwise in the presence of an acid catalyst like p-
toluenesulfonic acid (p-TsOH).

e The reaction is stirred for a period, followed by the addition of water and then a base, such
as tert-butylamine, to neutralize the acid.

The resulting sucrose-6-acetate is then isolated and purified.[1]

Chlorination of Sucrose-6-Acetate to Yield Sucralose-6-
Acetate

Following the formation of sucrose-6-acetate, a selective chlorination step is performed. A
frequently employed method utilizes a Vilsmeier-type reagent:

Sucrose-6-acetate is dissolved in an anhydrous solvent like DMF.

» A chlorinating agent, such as a mixture of thionyl chloride and 1,1,2-trichloroethane, is added
slowly, often under cooled conditions.

e The reaction temperature is gradually increased and held at reflux.

 After cooling, the reaction is neutralized, and the organic phase containing sucralose-6-
acetate is separated, extracted, and the solvent is removed to yield the crude product.[1]

An alternative "green" synthesis method has also been described, which involves the use of a
Vilsmeier salt generated from benzene ring substituted phthaloyl chloride and DMF, followed by
chlorination in a polar organic solvent.[3]

Toxicological Profile and Biological Interactions
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Recent in vitro studies have investigated the toxicological and pharmacokinetic properties of
sucralose-6-acetate, revealing several areas of biological activity.

Genotoxicity

o MultiFlow® Assay: This high-throughput screening assay indicated that sucralose-6-acetate
is genotoxic, specifically acting as a clastogen, meaning it can cause breaks in DNA strands.

[EII71[8][°]

e Micronucleus (MN) Test: This test, which detects cytogenetic damage, also showed positive
results for sucralose-6-acetate, confirming its genotoxic potential.[6][7][8][9]

Gene Expression and Intestinal Barrier Integrity

* RNA-seq Analysis: When human intestinal epithelium was exposed to sucralose-6-acetate,
RNA sequencing analysis revealed a significant increase in the expression of genes
associated with inflammation, oxidative stress, and cancer. The gene with the highest
expression was metallothionein 1G (MT1G).[6][7][8][9][10]

» Transepithelial Electrical Resistance (TEER): Both sucralose and sucralose-6-acetate were
found to impair the integrity of the intestinal barrier in human transverse colon epithelium
models.[6][9]

Enzyme Inhibition

o Cytochrome P450 (CYP450) Inhibition: Sucralose-6-acetate was found to inhibit the activity
of two key drug-metabolizing enzymes, CYP1A2 and CYP2C19, which are part of the
cytochrome P450 family.[6][7][9]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key findings related to the biological impact of sucralose-6-

acetate.
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Biological impacts of sucralose 6-acetate.
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Synthesis and analysis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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